7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran

• CAS No.: 178322-42-4
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 7-tert-butyl-3,3-dimethyl-5-nitro-2H-1-benzofuran
• InChI: InChI=1S/C14H19NO3/c1-13(2,3)10-6-9(15(16)17)7-11-12(10)18-8-14(11,4)5/h6-7H,8H2,1-5H3
• InChI Key: RHCXNHRXYSCHHV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C=C(C=C2C(C)(C)C)[N+](=O)[O-])C

Description

7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 7-tert-butyl-2,3-dihydro-3,3-dimethylbenzofuran (10.0 g 49.0 mmol) in glacial acetic acid (80 mL) is added dropwise 70% HNO3 (4.0 mL, 5.7 g, 63.7 mmol). The reaction mixture darkens to a deep green color over the course of the addition. The reaction is monitored by TLC (2% EtOAc/hexanes), and is allowed to stir at 22° C. for 4 h. Then the reaction mixture is partitioned between Et2O (100 mL) and H2O (2×100 mL). The ethereal layer was washed with saturated aqueous Na2CO3 (50 mL), dried (MgSO4), filtered and evaporated to a red solid (9.12 g). Crystallization from hexane provides the title compound as orange prisms (2.26 g, 18.5%). A second crop yields slightly less pure material (4.93 g, 40.3%) which was used without further purification, mp=93°-94° C.

Synthesis routes and methods II

Procedure details

A solution of 7-tert-butyl-3,3-dimethyl-2,3-dihydrobenzo[b]furan (10.0 g, 49.0 mmol) in glacial acetic acid 80 mL) is treated with 70% nitric acid (4.0 mL, 63.7 mmol) dropwise, and allowed to stir at 24° C. for 4 h. TLC (hexane) is used to monitor reaction progress. The reaction mixture is partitioned between Et2O (100 mL) and H2O (100 mL). The Et2O layer is washed with H2O (50 mL) and saturated Na2 CO3 (50 mL), dried (MgSO4), filtered and evaporated to a red solid (9.12 g). Crystallization from hexane provides 7-tert-butyl-3,3-dimethyl-5-nitro-2,3-dihydrobenzo[b]furan as an orange solid.